![molecular formula C20H28Cl2N2O3 B5220600 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride](/img/structure/B5220600.png)
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride, also known as CGS-12066B, is a selective antagonist for the 5-HT1B serotonin receptor. This compound has been extensively studied in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride is a selective antagonist for the 5-HT1B serotonin receptor. Serotonin is a neurotransmitter that plays a key role in the regulation of mood, anxiety, and pain. By blocking the 5-HT1B receptor, this compound can modulate the release of serotonin in the brain, leading to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce the frequency and severity of migraine headaches in humans. This compound has been found to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride is a highly selective antagonist for the 5-HT1B serotonin receptor, which makes it a valuable tool for studying the role of this receptor in neurological and psychiatric disorders. However, its use in lab experiments is limited by its low solubility in water and ethanol, which can make it difficult to administer in vivo.
Future Directions
There are many potential future directions for research on 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride. One area of interest is its potential use in the treatment of anxiety disorders and depression. Another area of interest is its potential use in the treatment of migraine headaches. Further research is also needed to better understand the biochemical and physiological effects of this compound, and to develop more effective methods for administering the compound in vivo.
Synthesis Methods
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride is synthesized by reacting 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol with hydrochloric acid. The resulting compound is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride has been extensively studied in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects, and has been studied for its potential use in the treatment of anxiety disorders, depression, and migraine headaches.
properties
IUPAC Name |
1-(3-methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3.2ClH/c1-24-19-8-5-9-20(14-19)25-16-18(23)15-21-10-12-22(13-11-21)17-6-3-2-4-7-17;;/h2-9,14,18,23H,10-13,15-16H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWAIRNFMXCGCMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.